Sodium bromide
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solubility
1 g dissolves in 1.1 mL water, about 16 mL alcohol, 6 mL methanol
In water, 94.6 g/100 g water at 25 °C
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Sodium bromide (CAS 7647-15-6) is a highly soluble, monovalent inorganic salt that serves as a critical bromide source across industrial and chemical sectors. In procurement, its value is defined by its exceptional aqueous solubility, its ability to form dense, solids-free clear brine fluids, and its high nucleophilicity in organic synthesis [1]. Unlike divalent salts, sodium bromide provides high fluid density without introducing scaling risks in sensitive environments, making it a foundational material for oil and gas completion fluids, water treatment biocide formulations, and pharmaceutical intermediate manufacturing [2].
Generic substitution of sodium bromide with cheaper or structurally similar halides often leads to process failure. While sodium chloride (NaCl) is significantly cheaper, it cannot achieve the fluid densities required for high-pressure wellbore stabilization and lacks the nucleophilic strength necessary for efficient alkyl halide synthesis . Conversely, while calcium bromide (CaBr2) can achieve higher brine densities, substituting it for sodium bromide in formations containing high levels of carbonate or sulfate ions results in severe, irreversible scaling and formation damage due to divalent cation precipitation [1]. Furthermore, replacing sodium bromide with potassium bromide (KBr) in aqueous formulations reduces the maximum achievable concentration due to KBr's significantly lower solubility limit, increasing required solvent volumes and transportation costs[2].
Clear Brine Fluid Density and Scaling Prevention
In oilfield completion and workover operations, fluid density is critical for maintaining hydrostatic pressure. Sodium bromide forms clear, solids-free brines with densities up to 12.5 lb/gal (1498 kg/m3) . While sodium chloride is limited to approximately 10.0 lb/gal, calcium bromide can reach 15.1 lb/gal but introduces divalent calcium cations [1]. In formations rich in sulfates or carbonates, calcium bromide causes severe precipitation (scaling). Sodium bromide, being monovalent, provides the necessary high density while completely avoiding divalent-induced formation damage .
| Evidence Dimension | Maximum brine density and scaling risk |
| Target Compound Data | NaBr achieves up to 12.5 lb/gal; zero divalent scaling risk |
| Comparator Or Baseline | NaCl (max ~10.0 lb/gal); CaBr2 (up to 15.1 lb/gal, but high scaling risk in sulfate/carbonate environments) |
| Quantified Difference | NaBr provides a 25% higher density limit than NaCl while eliminating the precipitation risks associated with CaBr2. |
| Conditions | Aqueous brine formulation for oilfield completion in sulfate/carbonate-rich formations |
Buyers must select sodium bromide over calcium bromide for high-pressure wells where formation waters contain acid gases or sulfates to prevent catastrophic wellbore plugging.
Aqueous Solubility Limits for Concentrated Formulations
The solubility of a halide salt directly dictates the maximum active payload in aqueous industrial formulations, such as water treatment precursors. At 25 °C, sodium bromide exhibits an exceptional aqueous solubility of approximately 943 g/L (9.16 mol/L)[1]. In direct contrast, potassium bromide reaches saturation at 678 g/L, and sodium chloride at only 360 g/L [2]. This allows sodium bromide to form highly concentrated liquid solutions, minimizing the volume of water required for processing, storage, and transport.
| Evidence Dimension | Aqueous solubility at 25 °C |
| Target Compound Data | NaBr: ~943 g/L |
| Comparator Or Baseline | KBr: ~678 g/L; NaCl: ~360 g/L |
| Quantified Difference | NaBr is nearly 40% more soluble than KBr and over 2.6 times more soluble than NaCl by mass. |
| Conditions | Standard aqueous dissolution at 25 °C |
Procuring sodium bromide enables the manufacture of highly concentrated biocide and chemical precursor solutions, optimizing logistics and formulation efficiency.
Nucleophilic Reactivity in Halide Exchange Synthesis
In organic synthesis, the conversion of alkyl chlorides to more reactive alkyl bromides requires a strong nucleophile and an excellent leaving group. Sodium bromide acts as the standard bromide source for these Finkelstein-type substitution reactions [1]. Sodium chloride cannot be used as a substitute because the chloride ion is a weaker nucleophile and a poorer leaving group than the bromide ion, rendering it thermodynamically and kinetically incapable of driving the reaction forward to the brominated product [2].
| Evidence Dimension | Nucleophilic substitution efficiency |
| Target Compound Data | NaBr successfully converts alkyl chlorides to reactive alkyl bromides. |
| Comparator Or Baseline | NaCl fails to drive the forward reaction due to lower nucleophilicity and leaving group ability. |
| Quantified Difference | NaBr enables the synthesis pathway; NaCl results in no forward conversion to the desired brominated intermediate. |
| Conditions | Finkelstein reaction / Halide exchange in organic solvents |
For pharmaceutical and fine chemical manufacturing, sodium bromide is a non-negotiable precursor for synthesizing reactive alkyl bromide intermediates.
Oil & Gas Completion in Sulfate-Rich Formations
Sodium bromide is the optimal clear brine fluid when drilling into reservoirs where formation water contains high concentrations of bicarbonate or sulfate ions. It provides the necessary hydrostatic density (up to 12.5 lb/gal) while avoiding the severe scaling and formation damage that divalent brines like calcium bromide would cause .
High-Concentration Biocide Precursor Manufacturing
Due to its superior aqueous solubility compared to potassium bromide and sodium chloride, sodium bromide is the preferred choice for formulating concentrated liquid precursors used in industrial water treatment and cooling tower disinfection, maximizing active bromine delivery per unit volume .
Synthesis of Alkyl Bromide Pharmaceutical Intermediates
In fine chemical and API manufacturing, sodium bromide is procured as the primary nucleophilic reagent to convert less reactive alkyl chlorides into highly reactive alkyl bromides, a critical step that cannot be achieved using cheaper chloride salts [1].
Physical Description
White solid; Absorbs moisture from air (but not deliquescent); [Merck Index] Colorless or white hygroscopic solid; [HSDB] Colorless odorless crystalline solid; [MSDSonline]
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White, cubic crystals
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GHS Hazard Statements
Reported as not meeting GHS hazard criteria by 216 of 765 companies. For more detailed information, please visit ECHA C&L website;
Of the 9 notification(s) provided by 549 of 765 companies with hazard statement code(s):;
H319 (15.85%): Causes serious eye irritation [Warning Serious eye damage/eye irritation];
H360 (80.33%): May damage fertility or the unborn child [Danger Reproductive toxicity];
Information may vary between notifications depending on impurities, additives, and other factors. The percentage value in parenthesis indicates the notified classification ratio from companies that provide hazard codes. Only hazard codes with percentage values above 10% are shown.
Therapeutic Uses
/Experimental Therapy/ ... The purpose of this study was to further evaluate the effect of an orally administered low-dose, homeopathic mineral therapy (Potassium bromide 1X, Sodium bromide 2X, Nickel sulfate 3X, Sodium chloride 6X) on seborrheic dermatitis and chronic dandruff. METHODS: Forty-one patients with seborrheic dermatitis and/or chronic dandruff were assigned to one of two treatment groups: Active (containing the medication) or placebo (vehicle). Study medication was administered in a placebo-controlled, randomly-selected, double-blind study for 10 weeks. At the end of 10 weeks all patients crossed over to the active medication, under a different label for an additional 10 weeks in an open study format. RESULTS: Twenty-nine patients completed the 10-week blinded portion of the study. After 10 weeks of treatment, the disease state of the active patients improved significantly over that of the placebo patients (p < 0.04). The placebo patients' condition before and after crossover to active treatment was also evaluated, showing significant improvement (p < 0.01) 10 weeks after crossing over to active medication ...
SODIUM BROMIDE IS A SEDATIVE & HYPNOTIC WHICH IS ONLY EFFECTIVE WHEN USED OVER PERIOD OF TIME. IT IS USELESS AS AN OCCASIONAL HYPNOTIC. IT IS TOO DANGEROUS FOR CONTINUED USE EXCEPT CAUTIOUSLY FOR SELECTED CASES OF GRAND MAL EPILEPSY IN CHILDREN WHICH DO NOT RESPOND TO CONVENTIONAL LESS TOXIC AGENTS.
MEDICATION (VET): Bromide (potassium or sodium salt) is recommended as a treatment in dogs for refractory seizure disorders or unacceptable side effects related to phenobarbital or primidone.
For more Therapeutic Uses (Complete) data for Sodium bromide (6 total), please visit the HSDB record page.
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Irritant;Health Hazard
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Absorption Distribution and Excretion
The distribution of (82)Br in the mouse was studied by autoradiography at various intervals after IV injection /of sodium bromide/. (82)Br levels in various tissues were determined quantitiatively and expressed as percentages of the blood level. In the 24 hr after administration, the following organs had high Br levels (compared to blood levels): gastric mucosa, gastric contents, urinary bladder contents, blood vessel walls, and retina. High concentrations, but not exceeding the concentration in blood, were in: cartilage, tendons, lungs, compact bone, and thyroid.
The distribution of halide ions fluoride, bromide, iodide, chloride, and thiocyanate were studied in mice and rats by whole body autoradiography, microradiography, double tracer autoradiography, and scintillation counting methods. Bromide showed a high concentration in blood after IV injection for a long time. Bromide accumulated in the blood vessel walls. A low concentration was seen in the central nervous system. After 4 - 24 hr bromide concentrations in the central nervous system were 1/3 of blood level. Some concentration was seen in gastric mucosa, pituitary gland, bone, and cartilage, and high concentrations in the salivary glands, teeth, and eyes. Little to no accumulation was seen in the intestinal mucosa, liver, lymphatic tissue, ovaries, muscles, and thyroid.
The steady-state distribution of bromide in the nervous system of the rabbit was studied at various plasma concentration levels (0.5 - 20 nM). Utilizing a ventriculo-cisternal perfusion system, the flux of bromide between cerebrospinal fluid and blood was measured under various experimental conditions. The steady-state distribution of bromide in brain and cerebrospinal fluid was concentration dependent, and the brain served as a sink for the plasma and cerebrospinal fluid. The flux experiments revealed that the efflux of bromide from the perfusion fluid was some 30% greater than the influx of bromide from the blood. The movement of bromide out of the perfusate was attenuated with increasing concentrations of bromide and on death of the animal. /It was/ suggested that at low concentration levels, bromide is rapidly cleared from the cerebrospinal fluid (by an active transport system) and the brain (by either the same or oxidation to bromate), while at high concentration levels the relative ineffectiveness of the proposed systems results in accumulation of bromide and the establishment of a state of equilibrium between blood, brain, and cerebrospinal fluid.
For more Absorption, Distribution and Excretion (Complete) data for Sodium bromide (10 total), please visit the HSDB record page.
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Nafarelin
Drug Warnings
/Veterinary/ Regular serial monitoring of serum bromide concentrations is recommended to optimize anticonvulsant treatment /with sodium or potassium bromide/ in dogs with idiopathic epilepsy.
Bromism, chronic bromide intoxication, can be caused by a variety of medicines, but bromism due to pain-relieving injectable medications has not been reported. In this study, the methods used were internet searching on bromide-containing injectables available in Taiwan and the first case report of bromism due to mixed-formulated injectable medication ... Many analgesic/antipyretic and antihistamine injections containing bromides are still being used in Taiwan. They contain sodium bromide up to 1000 mg/ampoule or calcium bromide up to 800 mg/amp. A 25-year-old female suffered from forgetfulness and unstable gait after long-term frequent injections of a preparation to relieve head and neck pain. Blood tests showed hyperchloremia (171 mEq/L) and a negative anion gap (-48.7 mEq/L). Serum bromide measured 2150 mg/L. She recovered completely in 3 days with saline treatment ... Clinicians should keep alert on this issue to avoid iatrogenic bromism or making misdiagnoses.
Two iodine-sensitive women in whom potassium bromide solution was used as a radiocontrast agent for retrograde pyelography developed similar clinical conditions culminating in renal failure. Renal failure was due to upper urinary tract obstruction from fibrosis and fat necrosis in each case. Similar histological findings have been described in rabbit bladder exposed to sodium bromide solution. Different patterns of exposure corresponded with different sites of major damage in the two cases. One patient, who had repeated studies of the pelvicalyceal system with potassium bromide developed papillary necrosis. Systemic exposure to bromide-releasing compounds (in animals) and to bromides (in humans) has also been associated with papillary necrosis.
For more Drug Warnings (Complete) data for Sodium bromide (10 total), please visit the HSDB record page.
Biological Half Life
Bromide ... is rapidly absorbed and steady-state serum levels have been reached in rats (strain not given) within 4 weeks. The biological half-life of bromide, and consequently the serum levels, are strongly dependent on chloride intake. /Bromide/
Methods of Manufacturing
Prepared commercially by adding some excess bromine to a sodium hydroxide solution forming a mixture of bromide and bromine. The reaction products are evaporated to dryness and treated with carbon to reduce the bromate to bromide.
Made synthetically by first causing iron to react with bromine and water. The resulting ferroso-ferric bromide is dissolved in water, sodium carbonate added, the solution filtered and evaporated
General Manufacturing Information
All Other Chemical Product and Preparation Manufacturing
Pesticide, Fertilizer, and Other Agricultural Chemical Manufacturing
All Other Basic Inorganic Chemical Manufacturing
Not Known or Reasonably Ascertainable
Soap, Cleaning Compound, and Toilet Preparation Manufacturing
Other (requires additional information)
All Other Basic Organic Chemical Manufacturing
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Non-metallic Mineral Product Manufacturing (includes clay, glass, cement, concrete, lime, gypsum, and other non-metallic mineral product manufacturing)
Wholesale and Retail Trade
Sodium bromide (NaBr): ACTIVE
INCOMPATIBILITIES: IN RELATIVELY HIGH CONCN SOL BROMIDES ARE ALKALOIDAL PRECIPITANTS. ABOUT 20% OF ALC PREVENTS PPTN. STRONG OXIDIZING AGENTS LIBERATE BROMINE. MERCUROUS CHLORIDE IS PARTIALLY CONVERTED TO MERCURIC SALT BY ALKALI BROMIDES, MIXT BECOMING DARK DUE TO SIMULTANEOUS FORMATION OF METALLIC MERCURY.
INCOMPATIBILITIES: LEAD, SILVER, MANGANESE, ANTIMONY, & MERCUROUS SALTS CAUSE PPTN. ENZYMES ARE "SALTED OUT" OF SOLN BY BROMIDES IN FAIRLY HIGH CONCN. IN CONTRAST TO POTASSIUM BROMIDE, SODIUM BROMIDE IS HYGROSCOPIC & DUE TO THIS MAY CAUSE TROUBLE IN POWDER & CAPSULE FORMULATIONS.
Analytic Laboratory Methods
UV spectrophotometric method was used for determination of sodium bromide in aq soln.
Interactions
Bromide half-life in rats ingesting 0.02-0.15 mole/L NaCl varied from 2.5 days during high NaCl intake, to 25 days during low NaCl intake.
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CH3-CClF2
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